Cas no 1119-16-0 (4-methylpentanal)

4-methylpentanal structure
4-methylpentanal structure
Product Name:4-methylpentanal
CAS No:1119-16-0
MF:C6H12O
MW:100.158882141113
MDL:MFCD00871507
CID:156010
PubChem ID:129
Update Time:2026-05-14

4-methylpentanal Chemical and Physical Properties

Names and Identifiers

    • Pentanal, 4-methyl-
    • 4-methylvaleraldehyde
    • 4-Methylpentanal
    • EINECS 214-273-0
    • i-butylmethylketone
    • isobutylmethylketone
    • isocaproaldehyde
    • isohexanal
    • isovaleric aldehyde
    • Pentanal,4-methyl
    • Valeraldehyde,4-methyl
    • gamma-Methylvaleraldehyde
    • 4-methylpentanal
    • MDL： MFCD00871507
    • Inchi： InChI=1S/C6H12O/c1-6(2)4-3-5-7/h5-6H,3-4H2,1-2H3
    • InChI Key： JGEGJYXHCFUMJF-UHFFFAOYSA-N
    • SMILES： CC(C)CCC=O

Computed Properties

  • Exact Mass: 100.08900
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 3
  • Complexity: 48.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 1.3

Experimental Properties

  • Density: 0.799±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: -72.5°C (estimate)
  • Boiling Point: 128-135 ºC
  • Flash Point: 17.8±5.4 ºC,
  • Refractive Index: 1.4076 (estimate)
  • Solubility: Slightly soluble (3.5 g/l) (25 º C),
  • PSA: 17.07000
  • LogP: 1.62150

4-methylpentanal Customs Data

  • HS CODE：2912190090
  • Customs Data：

    China Customs Code:

    2912190090

    Overview:

    HS: 2912190090. Other acyclic aldehydes(No other oxygen-containing groups). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Appearance of tetraformaldehyde

    Summary:

    2912190090 acyclic aldehydes without other oxygen function.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

4-methylpentanal Pricemore >>

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abcr
AB489583-250 mg
4-Methylvaleraldehyde, 95%; .
 1119-16-0 95%
250MG
 €381.20 2022-07-29
abcr
AB489583-1 g
4-Methylvaleraldehyde, 95%; .
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4-methylpentanal Production Method

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